Cas no 2678-95-7 (Potassium, (1-phenylethyl)-)

Potassium, (1-phenylethyl)- structure
Potassium, (1-phenylethyl)- structure
Product Name:Potassium, (1-phenylethyl)-
CAS No:2678-95-7
MF:C8H9K
MW:144.255363225937
CID:1431015
PubChem ID:14510285
Update Time:2025-04-20

Potassium, (1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Potassium, (1-phenylethyl)-
    • potassium,ethylbenzene
    • a-phenylethyl potassium
    • Potassium 1-phenylethan-1-ide
    • 2678-95-7
    • DTXSID80561124
    • Inchi: 1S/C8H9.K/c1-2-8-6-4-3-5-7-8;/h2-7H,1H3;/q-1;+1
    • InChI Key: RTTVVPVUCLLUOR-UHFFFAOYSA-N
    • SMILES: [K+].[CH-](C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 144.03417
  • Monoisotopic Mass: 144.03413177g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 55.6
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0

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